Cas no 1081-04-5 (Ethyl 5-bromo-1H-indazole-3-carboxylate)

• Product Name: Ethyl 5-bromo-1H-indazole-3-carboxylate
• CAS No: 1081-04-5
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• MDL: MFCD05663980
• CID: 117412
• PubChem ID: 12689364
• Update Time: 2025-04-18

Ethyl 5-bromo-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-1H-indazole-3-carboxylate
• 1H-Indazole-3-carboxylicacid, 5-bromo-, ethyl ester
• 5-Bromo-1H-indazole-3-carboxylic acid ethyl ester
• ethyl5-bromo-1H-indazole-3-carboxylate
• ethyl 5-bromo-2H-indazole-3-carboxylate
• 1H-INDAZOLE-3-CARBOXYLIC ACID, 5-BROMO-, ETHYL ESTER
• DKVWLGFTRAWGAD-UHFFFAOYSA-N
• RP06467
• AB22114
• ethyl 5-bromo-1h-indazol-3-carboxylate
• A
• SY020604
• ethyl 5-bromanyl-1H-indazole-3-carboxylate
• AC-28275
• 1081-04-5
• BB 0260855
• A801808
• DS-13225
• AKOS023166321
• SCHEMBL1636035
• MFCD05663980
• AKOS015909183
• W-204654
• EN300-77718
• Z1171159230
• FT-0754516
• CS-0005442
• DTXSID30506969
• AM20020182
• DB-059686

• MDL： MFCD05663980
• Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)9-7-5-6(11)3-4-8(7)12-13-9/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： DKVWLGFTRAWGAD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)OCC)=NN2

Computed Properties

• Exact Mass: 267.98500
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 2.8

Experimental Properties

• Density: 1.624
• Boiling Point: 406.4℃ at 760 mmHg
• Flash Point: 199.6°C
• Refractive Index: 1.653
• PSA: 54.98000
• LogP: 2.50210